Cas no 31904-18-4 (Benzene,dichloro(trichloromethyl)-)

• Product Name: Benzene,dichloro(trichloromethyl)-
• CAS No: 31904-18-4
• MF: C₇H₃CL₅
• MW: 264.3637
• CID: 314146
• Update Time: 2024-01-28

Benzene,dichloro(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,dichloro(trichloromethyl)-
• 1,2-dichloro-3-(trichloromethyl)benzene
• 1,2-dichloro-4-(trichloromethyl)benzene
• alpha,alpha,alpha,ar,ar-Pentachlorotoluene
• Dichlorobenzotrichloride
• Toluene, alpha,alpha,alpha,ar,ar-pentachloro-
• α,α,α,ar,ar-Pentachlorotoluene
• Benzene, dichloro(trichloromethyl)-
• Einecs 250-861-3

• Inchi： InChI=1S/C7H3Cl5/c8-5-3-1-2-4(6(5)9)7(10,11)12/h1-3H
• InChI Key： GKGPLSQWIBJJPC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C(Cl)(Cl)Cl)C=1Cl

Computed Properties

• Exact Mass: 263.864789
• Monoisotopic Mass: 261.867739
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.605
• Boiling Point: 283.1°Cat760mmHg
• Flash Point: 123.5°C
• Refractive Index: 1.583